Cas no 13053-85-5 (Benzamide, N-(5-methyl-3-isoxazolyl)-)

• Product Name: Benzamide, N-(5-methyl-3-isoxazolyl)-
• CAS No: 13053-85-5
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 1226005
• PubChem ID: 569560
• Update Time: 2025-04-20

Benzamide, N-(5-methyl-3-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(5-methyl-3-isoxazolyl)-
• N-(5-methyl-1,2-oxazol-3-yl)benzamide
• Oprea1_470592
• DTXSID60341042
• HMS2861E03
• PYYNRSJHYPEMOS-UHFFFAOYSA-N
• STK057169
• SR-01000634553-1
• 13053-85-5
• SMR000567337
• InChI=1/C11H10N2O2/c1-8-7-10(13-15-8)12-11(14)9-5-3-2-4-6-9/h2-7H,1H3,(H,12,13,14
• MLS001181656
• CCG-44737
• Maybridge1_003181
• AKOS000646831
• Oprea1_598446
• N-(5-Methyl-3-isoxazolyl)benzamide #
• BRD-K07230222-001-07-8
• CHEMBL1445724
• N-(5-Methyl-3-isoxazolyl)benzamide
• HMS550I13
• N-(5-methylisoxazol-3-yl)benzamide

• Inchi： 1S/C11H10N2O2/c1-8-7-10(13-15-8)12-11(14)9-5-3-2-4-6-9/h2-7H,1H3,(H,12,13,14)
• InChI Key： PYYNRSJHYPEMOS-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=N1)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 202.0743
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides